Cas no 76076-35-2 (Quinoline-3-thiol)

Quinoline-3-thiol is a heterocyclic organic compound featuring a quinoline backbone substituted with a thiol group at the 3-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The thiol group enhances its utility in metal coordination chemistry, enabling the formation of stable complexes with transition metals. Additionally, its electron-rich quinoline core facilitates participation in various coupling and functionalization reactions. Quinoline-3-thiol is particularly useful in the development of bioactive molecules, including antimicrobial and anticancer agents, due to its ability to modulate electronic and steric properties. Its stability and versatility make it a preferred choice for researchers in medicinal and materials chemistry.

Quinoline-3-thiol structure

Product Name:Quinoline-3-thiol

CAS No:76076-35-2

MF:C₉H₇NS

MW:161.223580598831

MDL:MFCD11656392

CID:538398

PubChem ID:21783124

Update Time:2025-05-28

Quinoline-3-thiol Chemical and Physical Properties

Names and Identifiers

- 3-Quinolinethiol
- quinoline-3-thiol
- 3-Mercaptoquinoline
- 3-quinolinylmercaptan
- 3-thioquinoline
- Chinolin-3-thiol
- EN300-1858584
- CS-0155670
- D83175
- ZPKXXXUAUKOZJA-UHFFFAOYSA-N
- 76076-35-2
- BS-17528
- SCHEMBL272938
- J-524188
- AKOS023554695
- DTXSID50617985
- SB68136
- FT-0708629
- MFCD11656392
- DB-082487
- quinoline, 3-mercapto-
- Quinoline-3-thiol
- MDL： MFCD11656392
- Inchi： 1S/C9H7NS/c11-8-5-7-3-1-2-4-9(7)10-6-8/h1-6,11H
- InChI Key： ZPKXXXUAUKOZJA-UHFFFAOYSA-N
- SMILES： SC1=CN=C2C=CC=CC2=C1

Computed Properties

Exact Mass: 161.03000
Monoisotopic Mass: 161.03
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 138
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 13.9A^2

Experimental Properties

PSA: 51.69000
LogP: 2.52350

Quinoline-3-thiol Pricemore >>

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